Cas no 28225-70-9 (1-Bromo-4-(dimethoxy(phenyl)methyl)benzene)

• Product Name: 1-Bromo-4-(dimethoxy(phenyl)methyl)benzene
• CAS No: 28225-70-9
• MF: C₁₅H₁₅BrO₂
• MW: 307.182403802872
• CID: 6795909
• PubChem ID: 12812081
• Update Time: 2025-06-09

1-Bromo-4-(dimethoxy(phenyl)methyl)benzene Chemical and Physical Properties

Names and Identifiers

• MFCD34882015
• 28225-70-9
• 1-bromo-4-(dimethoxy(phenyl)methyl)benzene
• 1-Bromo-4-(dimethoxy(phenyl)methyl)benzene

• Inchi： 1S/C15H15BrO2/c1-17-15(18-2,12-6-4-3-5-7-12)13-8-10-14(16)11-9-13/h3-11H,1-2H3
• InChI Key： JMZLORNJVKCSIT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC=CC=1)(OC)OC

Computed Properties

• Exact Mass: 306.02554g/mol
• Monoisotopic Mass: 306.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-Bromo-4-(dimethoxy(phenyl)methyl)benzene

1-Bromo-4-(dimethoxy(phenyl)methyl)benzene (CAS No. 28225-70-9): An Overview of Its Synthesis, Applications, and Recent Research Advances

1-Bromo-4-(dimethoxy(phenyl)methyl)benzene (CAS No. 28225-70-9) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a bromo substituent and a dimethoxy(phenyl)methyl group attached to a benzene ring. The combination of these functional groups imparts 1-Bromo-4-(dimethoxy(phenyl)methyl)benzene with a range of chemical properties that make it valuable for various applications.

The synthesis of 1-Bromo-4-(dimethoxy(phenyl)methyl)benzene typically involves a multi-step process. One common approach is the bromination of 4-(dimethoxy(phenyl)methyl)benzene using bromine or a brominating agent such as N-bromosuccinimide (NBS). The reaction is usually carried out in a suitable solvent, such as dichloromethane or acetonitrile, under controlled conditions to ensure high yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for the synthesis of this compound, including the use of microwave-assisted reactions and catalytic systems that minimize waste and energy consumption.

In the realm of pharmaceutical research, 1-Bromo-4-(dimethoxy(phenyl)methyl)benzene serves as an important intermediate in the synthesis of various bioactive compounds. Its bromo substituent can be readily functionalized through substitution reactions, making it a valuable building block for the preparation of complex molecules with therapeutic potential. For instance, recent studies have explored the use of 1-Bromo-4-(dimethoxy(phenyl)methyl)benzene in the synthesis of novel anticancer agents and anti-inflammatory drugs. The dimethoxy(phenyl)methyl group provides additional functional handles that can be modified to fine-tune the pharmacological properties of the final products.

Materials science is another area where 1-Bromo-4-(dimethoxy(phenyl)methyl)benzene has found applications. The compound's unique structure makes it suitable for use in the preparation of advanced materials with tailored properties. For example, it can be incorporated into polymers to enhance their thermal stability, mechanical strength, and optical properties. Recent research has also focused on using 1-Bromo-4-(dimethoxy(phenyl)methyl)benzene as a precursor for the synthesis of functionalized graphene and other two-dimensional materials, which have potential applications in electronics and energy storage devices.

The safety and environmental impact of 1-Bromo-4-(dimethoxy(phenyl)methyl)benzene are important considerations in its use and handling. While the compound itself is not classified as hazardous under current regulations, proper safety protocols should be followed during its synthesis and application to ensure worker safety and environmental protection. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials according to local regulations.

Recent studies have also investigated the biodegradability and ecotoxicity of 1-Bromo-4-(dimethoxy(phenyl)methyl)benzene to assess its environmental impact. Preliminary results suggest that the compound has low toxicity to aquatic organisms and can be biodegraded under certain conditions. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 1-Bromo-4-(dimethoxy(phenyl)methyl)benzene (CAS No. 28225-70-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure makes it an invaluable intermediate in organic synthesis, pharmaceutical research, and materials science. Ongoing research continues to uncover new uses and properties of this compound, highlighting its importance in advancing scientific knowledge and technological innovation.